Cas no 251308-04-0 (Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]-)
![Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]- structure](https://www.kuujia.com/scimg/cas/251308-04-0x500.png)
251308-04-0 structure
Product name:Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]-
CAS No:251308-04-0
MF:C26H35NO3
MW:409.561007738113
CID:1420723
Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]-
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- Inchi: 1S/C26H35NO3/c1-2-3-4-5-6-7-8-9-10-11-20-30-25-18-16-24(17-19-25)27-21-22-12-14-23(15-13-22)26(28)29/h12-19,21H,2-11,20H2,1H3,(H,28,29)/b27-21+
- InChI Key: QDLXKAHYTXEFRM-SZXQPVLSSA-N
- SMILES: C(O)(=O)C1=CC=C(/C=N/C2=CC=C(OCCCCCCCCCCCC)C=C2)C=C1
Computed Properties
- Exact Mass: 409.26185
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 565.8±35.0 °C(Predicted)
- PSA: 58.89
- pka: 3.92±0.10(Predicted)
Benzoic acid, 4-[(E)-[[4-(dodecyloxy)phenyl]imino]methyl]- Related Literature
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Yuan Liu,Guohua Xie,Kailong Wu,Zhenghui Luo,Tao Zhou,Xuan Zeng,Jie Yu,Shaolong Gong J. Mater. Chem. C, 2016,4, 4402-4407
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